Cas no 2172584-05-1 (9,9-dimethyl-5-(pentan-3-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 9,9-dimethyl-5-(pentan-3-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172584-05-1
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 5568283
• PubChem ID: 165593279
• Update Time: 2025-07-09

9,9-dimethyl-5-(pentan-3-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2172584-05-1
• 9,9-dimethyl-5-(pentan-3-yl)-1-oxa-4-azaspiro[5.5]undecane
• EN300-1641170
• 9,9-dimethyl-5-(pentan-3-yl)-1-oxa-4-azaspiro5.5undecane

• Inchi： 1S/C16H31NO/c1-5-13(6-2)14-16(18-12-11-17-14)9-7-15(3,4)8-10-16/h13-14,17H,5-12H2,1-4H3
• InChI Key： SUXQJSUDVIKDNT-UHFFFAOYSA-N
• SMILES： O1CCNC(C(CC)CC)C21CCC(C)(C)CC2

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 9,9-dimethyl-5-(pentan-3-yl)-1-oxa-4-azaspiro5.5undecane

Comprehensive Overview of 9,9-dimethyl-5-(pentan-3-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172584-05-1)

The compound 9,9-dimethyl-5-(pentan-3-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172584-05-1) is a structurally unique spirocyclic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its complex spiro[5.5]undecane framework, combined with the presence of both oxygen and nitrogen heteroatoms, makes it a versatile scaffold for various applications. Researchers are particularly intrigued by its potential as a bioactive intermediate in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for spirocyclic compounds like 9,9-dimethyl-5-(pentan-3-yl)-1-oxa-4-azaspiro[5.5]undecane has surged due to their ability to mimic natural product architectures. This compound's rigid three-dimensional structure enhances binding affinity to biological targets, a feature highly sought after in fragment-based drug design. Moreover, its lipophilic properties and hydrogen-bonding capabilities contribute to improved pharmacokinetic profiles, addressing common challenges in oral bioavailability and blood-brain barrier penetration.

The synthesis of CAS No. 2172584-05-1 often involves multi-step organic transformations, including ring-closing metathesis and reductive amination. These methods are frequently discussed in synthetic chemistry forums and patent literature, reflecting the compound's relevance in industrial R&D. Notably, its scalable production has been optimized to meet the needs of high-throughput screening campaigns, where it serves as a valuable chemical building block for libraries targeting GPCRs and kinases.

From an environmental perspective, 9,9-dimethyl-5-(pentan-3-yl)-1-oxa-4-azaspiro[5.5]undecane has been evaluated for its green chemistry metrics, with studies focusing on atom economy and waste reduction during synthesis. These aspects align with the growing emphasis on sustainable pharmaceutical manufacturing, a topic dominating industry conferences and regulatory guidelines. The compound's stability under physiological conditions also makes it a candidate for prodrug development, particularly in targeted drug delivery systems.

In material science applications, the spirocyclic core of this compound exhibits notable thermal stability and optical properties, prompting investigations into its use as a photoinitiator or liquid crystal component. Such interdisciplinary potential frequently appears in searches related to advanced functional materials and nanotechnology innovations. Analytical characterization techniques like NMR spectroscopy and X-ray crystallography confirm its structural integrity, data often referenced in QC protocols for batch consistency.

As the scientific community continues to explore underexplored chemical space, compounds like 9,9-dimethyl-5-(pentan-3-yl)-1-oxa-4-azaspiro[5.5]undecane exemplify how molecular complexity can drive innovation. Its presence in structure-activity relationship (SAR) studies and computational modeling databases underscores its role in modern rational drug design. With ongoing research into its metabolic pathways and toxicological profiles, this compound remains at the forefront of preclinical development pipelines worldwide.